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Compound of Interest

Compound Name: 2,5-dichloro-4-iodo-1,3-thiazole

Cat. No.: B6220605 Get Quote

In-Depth Technical Guide: 2,5-dichloro-4-iodo-
1,3-thiazole
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the physical characteristics of the chemical compound 2,5-
dichloro-4-iodo-1,3-thiazole. Diligent searches of scientific literature and chemical databases

have revealed a significant lack of experimentally determined physical data for this specific

molecule. While computational predictions and structural information are available, crucial

experimental parameters such as melting point, boiling point, and solubility have not been

reported in the public domain. This document summarizes the available information and

underscores the current data gap for this compound.

Chemical Identity and Structure
2,5-dichloro-4-iodo-1,3-thiazole is a halogenated heterocyclic compound. Its core structure is

a five-membered thiazole ring containing sulfur and nitrogen atoms, substituted with two

chlorine atoms and one iodine atom.

Table 1: Structural and Identification Data for 2,5-dichloro-4-iodo-1,3-thiazole
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Identifier Value Source

Molecular Formula C₃Cl₂INS PubChem[1]

SMILES C1(=C(SC(=N1)Cl)Cl)I PubChem[1]

InChI
InChI=1S/C3Cl2INS/c4-1-

2(6)7-3(5)8-1
PubChem[1]

InChIKey
YRYAAUSCXJPRPQ-

UHFFFAOYSA-N
PubChem[1]

Monoisotopic Mass 278.81732 Da PubChem[1]

Computed Physical Properties
In the absence of experimental data, computational models provide estimations of the physical

properties of 2,5-dichloro-4-iodo-1,3-thiazole. It is critical to note that these are predicted

values and may not reflect the actual physical characteristics of the compound.

Table 2: Predicted Physical Properties of 2,5-dichloro-4-iodo-1,3-thiazole

Property Predicted Value Source

XlogP 3.6 PubChem[1]

XlogP is a computed measure of a compound's hydrophobicity.

Experimental Data
A comprehensive search of available scientific literature and chemical supplier databases

yielded no experimentally determined physical characteristics for 2,5-dichloro-4-iodo-1,3-
thiazole. The PubChem database entry for this compound explicitly states: "No literature data

available for this compound"[1]. Information regarding melting point, boiling point, density, and

solubility in various solvents is currently unavailable.

Experimental Protocols
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Due to the lack of published research detailing the synthesis and characterization of 2,5-
dichloro-4-iodo-1,3-thiazole, specific experimental protocols for its preparation and the

determination of its physical properties cannot be provided.

General methodologies for the synthesis of substituted thiazoles often involve the condensation

of α-haloketones with thioamides or thiourea. Characterization of such compounds typically

employs techniques like Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), mass

spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity. However,

no specific application of these methods to 2,5-dichloro-4-iodo-1,3-thiazole has been

documented in the searched resources.

Logical Workflow for Future Characterization
For researchers intending to work with 2,5-dichloro-4-iodo-1,3-thiazole, a logical workflow for

its characterization would be required. The following diagram outlines a potential experimental

approach.
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Caption: Proposed workflow for the synthesis and physical characterization of 2,5-dichloro-4-
iodo-1,3-thiazole.
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Conclusion
There is a notable absence of published experimental data on the physical characteristics of

2,5-dichloro-4-iodo-1,3-thiazole. The information available is limited to its chemical structure

and computationally predicted properties. For researchers and drug development

professionals, this represents a significant data gap. Any future work with this compound

should include a thorough experimental determination of its physical properties to ensure

accurate and reliable results in subsequent applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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